Cas no 20628-27-7 (N-Acetyl-2-(methylsulphonyl)aniline)
20628-27-7 structure
Product Name:N-Acetyl-2-(methylsulphonyl)aniline
CAS No:20628-27-7
MF:C9H11NO3S
MW:213.253541231155
CID:88205
PubChem ID:24880108
Update Time:2025-04-18
N-Acetyl-2-(methylsulphonyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2'-(Methylsulfonyl)acetanilide
- N-ACETYL-2-(METHYLSULPHONYL)ANILINE
- <2-Acetamino-phenyl>-methylsulfon
- 2-acetamidophenyl methyl sulfone
- Acetanilide,2'-(methylsulfonyl)- (8CI)
- MFCD01464107
- Acetamide,N-[2-(methylsulfonyl)phenyl]-
- Acetamide, N-[2-(methylsulfonyl)phenyl]-
- A879526
- N-Acetyl-2-(methylsulfonyl)aniline
- 20628-27-7
- 2'-Methylsulfonylacetanilide
- N-[2-(Methanesulfonyl)phenyl]acetamide
- N-(2-methylsulfonylphenyl)acetamide
- AKOS009105905
- DTXSID70356566
- N-(2-(Methylsulfonyl)phenyl)acetamide, 97%
- N-(2-(Methylsulfonyl)phenyl)acetamide
- SCHEMBL1644002
- Oprea1_677794
- AE-562/12222970
- J-013480
- N-(2-methanesulfonylphenyl)acetamide
- N-[2-(methylsulfonyl)phenyl]acetamide
- AM806851
- PS-5482
- 2-(3-ETHYL-PHENYL)-THIAZOLE-4-CARBOXYLICACIDETHYLESTER
- CS-0449425
- N-Acetyl-2-methanesulphonylaniline
- G78420
- N-Acetyl-2-methylsulfonylaniline
- N-Acetyl-2-(methylsulphonyl)aniline
-
- MDL: MFCD01464107
- Inchi: 1S/C9H11NO3S/c1-7(11)10-8-5-3-4-6-9(8)14(2,12)13/h3-6H,1-2H3,(H,10,11)
- InChI Key: NGWCPCSZLLJKPD-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=CC=1NC(C)=O)(=O)=O
Computed Properties
- Exact Mass: 213.04600
- Monoisotopic Mass: 213.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- Color/Form: Cream crystalline powder
- Density: 1.3±0.1 g/cm3
- Melting Point: 143.5-147.5 °C (lit.)
- Boiling Point: 478.5±37.0 °C at 760 mmHg
- Flash Point: 243.2±26.5 °C
- Refractive Index: 1.561
- PSA: 71.62000
- LogP: 2.20230
- Solubility: Not determined
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
N-Acetyl-2-(methylsulphonyl)aniline Security Information
- Signal Word:warning
- Hazard Statement: Irritant
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Acetyl-2-(methylsulphonyl)aniline Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-Acetyl-2-(methylsulphonyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I168445-1g |
N-Acetyl-2-(methylsulphonyl)aniline |
20628-27-7 | 97% | 1g |
¥200.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I168445-25g |
N-Acetyl-2-(methylsulphonyl)aniline |
20628-27-7 | 97% | 25g |
¥2883.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I168445-5g |
N-Acetyl-2-(methylsulphonyl)aniline |
20628-27-7 | 97% | 5g |
¥823.90 | 2023-09-02 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26907-1g |
2'-(Methylsulfonyl)acetanilide, 96% |
20628-27-7 | 96% | 1g |
¥459.00 | 2023-03-01 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26907-25g |
2'-(Methylsulfonyl)acetanilide, 96% |
20628-27-7 | 96% | 25g |
¥6006.00 | 2023-03-01 | |
| Alichem | A019120631-25g |
N-(2-(Methylsulfonyl)phenyl)acetamide |
20628-27-7 | 95% | 25g |
$415.29 | 2023-09-02 | |
| Apollo Scientific | OR5729-1g |
N-Acetyl-2-(methylsulphonyl)aniline |
20628-27-7 | 1g |
£15.00 | 2025-02-20 | ||
| Apollo Scientific | OR5729-5g |
N-Acetyl-2-(methylsulphonyl)aniline |
20628-27-7 | 5g |
£40.00 | 2025-02-20 | ||
| Apollo Scientific | OR5729-25g |
N-Acetyl-2-(methylsulphonyl)aniline |
20628-27-7 | 25g |
£128.00 | 2025-02-20 | ||
| TRC | A189028-10mg |
N-Acetyl-2-(methylsulphonyl)aniline |
20628-27-7 | 10mg |
$ 50.00 | 2022-06-08 |
N-Acetyl-2-(methylsulphonyl)aniline Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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